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Compound of Interest

Compound Name: Valeraldehyde

Cat. No.: B050692

Valeraldehyde, a volatile and flammable aldehyde, requires meticulous handling and disposal
to ensure the safety of laboratory personnel and environmental protection. This guide provides
essential safety and logistical information, including operational and disposal plans, tailored for
researchers, scientists, and drug development professionals. Adherence to these procedures is
critical for maintaining a safe laboratory environment and complying with regulatory standards.

Immediate Safety and Handling Precautions

Before handling valeraldehyde, it is imperative to be familiar with its hazards. Valeraldehyde
is a highly flammable liquid and vapor that can cause serious eye irritation, skin irritation, and
allergic skin reactions.[1][2][3][4] It may also cause respiratory irritation.[2][3][4]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling valeraldehyde. This includes:

Eye/Face Protection: Safety goggles with side protection.[1]

Hand Protection: Chemical-resistant gloves (e.g., polyethylene).[1]

Skin Protection: Protective clothing to prevent skin contact.[5]

Respiratory Protection: Use in a well-ventilated area or with a respirator equipped with a filter
for organic gases and vapors.[6][7]
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Handling and Storage: Store valeraldehyde in a cool, dry, well-ventilated area away from heat,
sparks, open flames, and other ignition sources.[4][8] Keep containers tightly closed.[4][8] It
should be stored away from oxidizing agents, strong acids, and strong bases.[8]

Valeraldehyde Properties and Hazards

A summary of key quantitative data for valeraldehyde is provided in the table below for easy

reference.

Property Value References
CAS Number 110-62-3 [1][2]

UN Number UN2058 [8]

Flash Point 12 °C/53.6 °F [4]

Boiling Point 103°C/217.4 °F [4]

Vapor Pressure 36 hPa at 20 °C [2][4]
Density 0.81 g/cm3 at 20 °C [2]

Water Solubility 14 g/L (20°C) [4]
Flammability Limits Lower: 1.7 Vol% / Upper: 6.8 )

Vol%

Step-by-Step Disposal Protocol

The disposal of valeraldehyde must comply with local, state, and federal regulations.[8] It is
classified as a hazardous waste and requires special disposal procedures.

Experimental Protocol for Neutralization (for small spills):
In the event of a small spill, immediate action is necessary to mitigate risks.

o Eliminate Ignition Sources: Immediately extinguish all open flames, turn off hot plates, and
remove any other potential sources of ignition from the area.[5]

e Ensure Ventilation: Work in a well-ventilated area or a chemical fume hood.
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» Contain the Spill: Use a non-combustible absorbent material, such as dry earth, sand, or a
commercial absorbent, to contain the spill.[5][6] Do not use combustible materials like paper
towels.

o Collect the Absorbed Material: Using non-sparking tools, carefully collect the absorbed
material and place it into a suitable, sealable container for disposal.[5][6]

o Decontaminate the Area: Wash the spill area with soap and water.

» Dispose of Waste: The container with the absorbed valeraldehyde is considered hazardous
waste and must be disposed of according to the procedures outlined below.

Waste Disposal Procedure:
e Waste Collection:

o Collect waste valeraldehyde and contaminated materials in a designated, properly
labeled, and sealed container. The container should be compatible with valeraldehyde.

o Do not mix valeraldehyde with other incompatible waste streams.
e Labeling:

o Clearly label the waste container as "Hazardous Waste - Valeraldehyde" and include the
associated hazard pictograms (flammable liquid, irritant).

o Storage of Waste:

o Store the sealed waste container in a designated hazardous waste accumulation area.
This area should be cool, well-ventilated, and away from ignition sources.

e Professional Disposal:

o Arrange for the disposal of the hazardous waste through a licensed environmental waste
management company.[9] Incineration is a recommended method of disposal.[3]

o Provide the waste disposal company with the Safety Data Sheet (SDS) for valeraldehyde.
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o Complete all necessary waste manifest documentation as required by regulations.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of valeraldehyde.
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Caption: Logical workflow for the proper disposal of valeraldehyde.
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By following these procedures, laboratory professionals can ensure the safe handling and
disposal of valeraldehyde, minimizing risks to themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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